![molecular formula C15H10Cl2N2O4 B195749 2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide CAS No. 180854-85-7](/img/structure/B195749.png)
2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide
Overview
Description
2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide is a chemical compound with the molecular formula C15H10Cl3NO2 . It is a potential anticancer agent and is used in the synthesis of 4-Aryl-6-chloro-quinolin-2-ones and 5-Aryl-7-chloro-1,4-benzodiazepines, anti-hepatitis B virus compounds .
Molecular Structure Analysis
The molecular structure of this compound consists of 15 carbon atoms, 10 hydrogen atoms, 3 chlorine atoms, 1 nitrogen atom, and 2 oxygen atoms . The exact structure visualization is not available in the retrieved information.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 159-161 °C, a predicted boiling point of 565.0±50.0 °C, and a predicted density of 1.452±0.06 g/cm3 . It is a solid substance with a pale yellow to yellow color . It has slight solubility in chloroform and methanol when heated and sonicated .Scientific Research Applications
Advanced Oxidation Processes for Degradation
Research on acetaminophen degradation by advanced oxidation processes (AOPs) highlights the interest in understanding how complex organic compounds break down in the environment. This study suggests that similar compounds could be subject to research focusing on their environmental persistence, degradation pathways, and potential biotoxicity of their by-products (Qutob et al., 2022).
Carcinogenicity Evaluation of Analogs
Evaluation of thiophene analogs of carcinogens explores synthetic pathways and potential carcinogenicity, indicating that compounds with complex benzoyl and nitrophenyl groups might be studied for their biological activity and toxicity (Ashby et al., 1978).
Synthetic Organic Chemistry
The development of chemoselective N-acylation reagents and studies on axial chirality in synthetic organic chemistry show the applicability of complex acetamides in synthesizing novel organic compounds with specific reactivity and selectivity, providing a basis for the chemical utility of similar compounds (Kondo & Murakami, 2001).
Environmental Protection and Adsorption
Investigations into the adsorptive removal of contaminants from water, such as acetaminophen, emphasize the environmental relevance of studying compounds for their potential use in water treatment technologies. This suggests a potential research application for similar compounds in adsorption studies aimed at removing harmful substances from the environment (Igwegbe et al., 2021).
Hepatoprotective and Nephroprotective Activities
Research on the hepatoprotective and nephroprotective activities of chrysin against various drugs and toxic agents points to the potential of studying similar compounds for their protective effects against organ damage induced by toxins, suggesting another avenue for research application (Pingili et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide, also known as 2-(2-Chloroacetamido)-5-nitro-2’-chlorobenzophenone, are GABA receptors . These receptors play a crucial role in neurotransmission and are involved in various neurological conditions such as Alzheimer’s, depression, epilepsy, and Parkinson’s .
Biochemical Pathways
The compound is involved in the neurotransmission pathway . By targeting GABA receptors, it can influence various neurological functions and conditions, including memory, learning and cognition, addiction, sleep, stress and anxiety, and stroke . The downstream effects of these interactions can have significant impacts on neurological health and disease states.
Result of Action
The molecular and cellular effects of the compound’s action are likely to be diverse, given its involvement in neurotransmission and its potential role in various neurological conditions . .
Properties
IUPAC Name |
2-chloro-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2O4/c16-8-14(20)18-13-6-5-9(19(22)23)7-11(13)15(21)10-3-1-2-4-12(10)17/h1-7H,8H2,(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBAJRIMWOFPRTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NC(=O)CCl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90509759 | |
Record name | 2-Chloro-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90509759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
180854-85-7 | |
Record name | 2-(2-Chloroacetamido)-5-nitro-2'-chlorobenzophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0180854857 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloro-N-[2-(2-chlorobenzoyl)-4-nitrophenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90509759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-Chloroacetamido)-5-nitro-2′-chlorobenzophenone | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BRW3BG4SL9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q1: What is the significance of using 2-Chloro-N-(2-(2-chlorobenzoyl)-4-nitrophenyl)acetamide in the synthesis of clonazepam?
A1: This compound serves as a crucial precursor in the described clonazepam synthesis []. Converting it to 2-(2-iodoacetamido)-5-nitro-2'-chlorobenzophenone via iodine substitution allows for the subsequent introduction of the nitrogen-containing heterocycle present in clonazepam. This specific synthetic route, as highlighted in the abstract, offers advantages in terms of minimizing impurities and achieving a commercially viable process.
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